Cas no 1248115-05-0 (2-Butanamine, N-(3-bromopropyl)-N-methyl-)

• Product Name: 2-Butanamine, N-(3-bromopropyl)-N-methyl-
• CAS No: 1248115-05-0
• MF: C₈H₁₈BrN
• MW: 208.139221668243
• CID: 6101413
• PubChem ID: 61287750
• Update Time: 2025-10-30

2-Butanamine, N-(3-bromopropyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine, N-(3-bromopropyl)-N-methyl-
• EN300-7253551
• 1248115-05-0
• AKOS010540572
• (3-bromopropyl)(butan-2-yl)methylamine

• Inchi： 1S/C8H18BrN/c1-4-8(2)10(3)7-5-6-9/h8H,4-7H2,1-3H3
• InChI Key： AXKWAWDMRDPEFA-UHFFFAOYSA-N
• SMILES： CC(N(CCCBr)C)CC

Computed Properties

• Exact Mass: 207.06226g/mol
• Monoisotopic Mass: 207.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 201.7±23.0 °C(Predicted)
• pka: 9.30±0.50(Predicted)

Additional information on 2-Butanamine, N-(3-bromopropyl)-N-methyl-

Introduction to 2-Butanamine, N-(3-bromopropyl)-N-methyl- (CAS No. 1248115-05-0)

2-Butanamine, N-(3-bromopropyl)-N-methyl- (CAS No. 1248115-05-0) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a brominated propyl group and a methyl-substituted butylamine moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical structure of 2-Butanamine, N-(3-bromopropyl)-N-methyl- can be represented as CH₃(CH₂)₂NHCH₂CH₂Br. The presence of the bromine atom in the propyl chain makes it a valuable intermediate in various synthetic pathways, particularly in the formation of more complex molecules. The amine functionality, on the other hand, provides opportunities for further functionalization and reactivity.

In recent years, 2-Butanamine, N-(3-bromopropyl)-N-methyl- has been extensively studied for its potential use in pharmaceutical research. One of the key areas of interest is its role as a building block for the synthesis of novel drugs and drug candidates. The brominated propyl group can be readily substituted with other functional groups, allowing for the creation of a diverse array of compounds with varying biological activities.

A notable example of its application in drug discovery is its use in the synthesis of compounds targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are important targets for many therapeutic agents. Research has shown that derivatives of 2-Butanamine, N-(3-bromopropyl)-N-methyl- can be designed to modulate GPCR activity, potentially leading to new treatments for diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

Beyond pharmaceutical applications, 2-Butanamine, N-(3-bromopropyl)-N-methyl- has also found utility in materials science. Its unique chemical properties make it suitable for the synthesis of polymers and other advanced materials. For instance, it can be used as a monomer or comonomer in polymerization reactions to create materials with tailored mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-Butanamine, N-(3-bromopropyl)-N-methyl- typically involves several steps. One common approach is to start with 1-bromo-3-chloropropane and react it with 2-methylbutanamine under appropriate conditions to form the desired product. The reaction conditions must be carefully controlled to ensure high yield and purity. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis process.

In terms of safety and handling, it is important to note that while 2-Butanamine, N-(3-bromopropyl)-N-methyl- is not classified as a hazardous substance under current regulations, it should still be handled with care due to its reactive nature. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

To summarize, 2-Butanamine, N-(3-bromopropyl)-N-methyl- (CAS No. 1248115-05-0) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an attractive building block for the development of new molecules and materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern chemistry and related fields.